Cas no 750556-81-1 (2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone)

• Product Name: 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone
• CAS No: 750556-81-1
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD11656633
• CID: 562615
• PubChem ID: 17941283
• Update Time: 2025-06-30

2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone
• 2-bromo-1-(1-methylimidazol-2-yl)ethanone
• Ethanone,2-bromo-1-(1-methyl-1H-imidazol-2-yl)-
• ETH017
• Ethanone, 2-bromo-1-(1-methyl-1H-imidazol-2-yl)-
• ONYYYUJTGNBSSD-UHFFFAOYSA-N
• FCH1405806
• 1-Methyl-2-(bromoacetyl)-1H-imidazole
• EN001275
• AX8127648
• 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one
• 750556-81-1
• AKOS016845955
• CS-0151160
• MFCD11656633
• Ethanone, 2-bromo-1-(1-methyl-1H-imidazol-2-yl)- (9CI)
• 2-BROMO-1-(1-METHYL-1H-IMIDAZOL-2-YL) ETHANONE
• FT-0758706
• D81894
• SCHEMBL4865756
• DTXSID30591678
• BS-18052
• AM20210007
• DB-050003

• MDL： MFCD11656633
• Inchi： 1S/C6H7BrN2O/c1-9-3-2-8-6(9)5(10)4-7/h2-3H,4H2,1H3
• InChI Key： ONYYYUJTGNBSSD-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 0.8

Experimental Properties

• PSA: 34.89000
• LogP: 0.99770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone

2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone: A Comprehensive Overview

The compound 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone (CAS No. 750556-81-1) is a fascinating molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a bromine atom, an imidazole ring, and a ketone group. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, plays a crucial role in the compound's reactivity and functionality. The presence of the bromine atom further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone in drug discovery and development. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the field of medicinal chemistry. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, has made it an attractive candidate for the design of novel therapeutic agents. For instance, its use in the synthesis of imidazole-containing drugs has shown promise in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug development, 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials, such as organic semiconductors and functional polymers. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced device performance by improving charge transport properties.

The synthesis of 2-Bromo-1-(1-methyl-1H-imidazol-2-yl)ethanone involves a series of well-established organic reactions. Typically, the compound is prepared through a two-step process: first, the formation of the imidazole ring via condensation of an aldehyde with ammonia or another nitrogen source, followed by bromination to introduce the bromine atom. This method ensures high yields and excellent purity, making it suitable for large-scale production.

One of the most intriguing aspects of 2-Bromo-1-(1-methyl-1H-imidazol-2-yL)ethanone is its ability to participate in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid construction of complex molecular architectures. For example, its use in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has opened new avenues for the synthesis of diverse heterocyclic compounds with potential applications in drug discovery and materials science.

Moreover, 2-Bromo-1-(1-methyl=imidozole=yl)ethanone has been utilized as a versatile reagent in asymmetric catalysis. Its ability to act as a chiral auxiliary or ligand has facilitated the enantioselective synthesis of biologically active compounds. Recent advancements in this area have demonstrated its potential to significantly impact the field of asymmetric synthesis by providing access to chiral centers with high enantioselectivity.

In conclusion, 2-Bromo=imidozole=ethanone (CAS No. 750556=81=I) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical properties make it an invaluable tool for researchers working at the forefront of organic synthesis and materials science. As ongoing research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.